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Compound of Interest

Compound Name: Oxazole-2-sulfinicacid

Cat. No.: B15246929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and reactivity of
oxazole-2-sulfinic acid with a range of electrophiles. The unique electronic properties of the
oxazole ring, combined with the nucleophilic nature of the sulfinate group at the C2 position,
make this compound a versatile building block in medicinal chemistry and drug development.[1]
[2] This document details the probable synthetic pathways, expected reactivity patterns, and
provides generalized experimental protocols.

Synthesis of Oxazole-2-Sulfinic Acid

Direct synthesis of oxazole-2-sulfinic acid is not widely reported in the literature. However, a
highly plausible and effective method involves the C2-metallation of an oxazole precursor
followed by quenching with sulfur dioxide. This approach is a standard procedure for the
synthesis of sulfinic acids of various heterocyclic systems.

A common route involves the deprotonation of an unsubstituted oxazole at the C2 position
using a strong base, such as n-butyllithium, to form a 2-lithiooxazole intermediate.[3] This
intermediate can then be trapped with sulfur dioxide (SO2) to yield the corresponding lithium
oxazole-2-sulfinate. Subsequent acidic workup would furnish the desired oxazole-2-sulfinic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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